Cas no 884855-68-9 (4-bromo-1-methyl-2,3-dihydro-1H-indol-2-one)

4-bromo-1-methyl-2,3-dihydro-1H-indol-2-one structure
884855-68-9 structure
Product Name:4-bromo-1-methyl-2,3-dihydro-1H-indol-2-one
CAS No:884855-68-9
MF:C9H8BrNO
MW:226.06992149353
MDL:MFCD10699229
CID:1027737
PubChem ID:16737939
Update Time:2024-10-26

4-bromo-1-methyl-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-1-methylindolin-2-one
    • 4-bromo-1,3-dihydro-1-methyl-2H-Indol-2-one
    • 4-bromo-1-methyl-3H-indol-2-one
    • 4-bromo-1-methyl-2,3-dihydro-1H-indol-2-one
    • 4-Bromo-1,3-dihydro-1-methyl-2H-indol-2-one (ACI)
    • 4-Bromo-1-methyl-1,3-dihydro-2-oxindole
    • DTXSID00587482
    • 4-Bromo-1-methyl-1,3-dihydro-2H-indol-2-one
    • MFCD10699229
    • PB19105
    • J-514567
    • AKOS015835478
    • SCHEMBL745354
    • 4-BROMO-1-METHYL-1,3-DIHYDRO-INDOL-2-ONE
    • 884855-68-9
    • YYTXVBYHPIORNO-UHFFFAOYSA-N
    • CS-0172430
    • SY065502
    • 4-Bromo-1-methyl-2-oxindole
    • DB-077314
    • PS-4779
    • MDL： MFCD10699229
    • Inchi： 1S/C9H8BrNO/c1-11-8-4-2-3-7(10)6(8)5-9(11)12/h2-4H,5H2,1H3
    • InChI Key： YYTXVBYHPIORNO-UHFFFAOYSA-N
    • SMILES： O=C1CC2C(=CC=CC=2Br)N1C

Computed Properties

  • Exact Mass: 224.97900
  • Monoisotopic Mass: 224.97893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31000
  • LogP: 2.03300

4-bromo-1-methyl-2,3-dihydro-1H-indol-2-one Customs Data

  • HS CODE：2933790090
  • Customs Data：

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

4-bromo-1-methyl-2,3-dihydro-1H-indol-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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4-bromo-1-methyl-2,3-dihydro-1H-indol-2-one
 884855-68-9 95%+
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CHENG DOU FEI BO YI YAO Technology Co., Ltd.
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4-bromo-1-methyl-2,3-dihydro-1H-indol-2-one Production Method

Production Method 1

884855-67-8 884855-67-8
884855-68-9 884855-68-9
Reaction Conditions
1.1 Reagents: Methyl iodide ,  Sodium hydride Solvents: Dimethylformamide ;  cooled; 4 h, rt
1.2 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol ;  3 h, rt → reflux; reflux → rt
1.3 Reagents: Sodium hydroxide ;  3 h, rt → reflux
Reference
Design, synthesis and biological evaluation of 3-benzylidene 4-bromo isatin derivatives
Zhou, Yao; et al, Journal of Chemical and Pharmaceutical Research, 2013, 5(12), 1024-1028

Production Method 2

20780-72-7 20780-72-7
884855-68-9 884855-68-9
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethylformamide
2.1 Reagents: Hydrazine hydrate (1:1) ;  reflux
Reference
Organocatalytic Asymmetric Conjugate Addition of 2-Oxindole-3-Carboxylate Esters to 2-Phthalimido Acrylates: Efficient Synthesis of Cγ-tetrasubstituted α-Amino Acid Derivatives
Gao, Juan; et al, Asian Journal of Organic Chemistry, 2014, 3(4), 530-535

Production Method 3

20780-72-7 20780-72-7
884855-68-9 884855-68-9
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ;  15 min, 0 °C
1.2 2 h, 0 °C
1.3 Reagents: Ammonium chloride Solvents: Water
2.1 Reagents: Hydrazine hydrate (1:1) ;  4 h, reflux
Reference
Visible light mediated aerobic oxidative hydroxylation of 2-oxindole-3-carboxylate esters: an alternative approach to 3-hydroxy-2-oxindoles
Wang, Jinge; et al, Heterocyclic Communications, 2020, 26(1), 168-175

Production Method 4

99365-48-7 99365-48-7
884855-68-9 884855-68-9
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: o-Xylene ;  35 min, 135 °C
1.2 1 h, 135 °C
Reference
Synthesis of the Bicyclic Welwitindolinone Core via an Alkylation/Cyclization Cascade Reaction
Brailsford, John A.; et al, Organic Letters, 2009, 11(22), 5330-5333

Production Method 5

99365-48-7 99365-48-7
884855-68-9 884855-68-9
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Xylene ;  15 min, 130 °C
1.2 5 min, 130 °C; 1 h, reflux
1.3 1 h, reflux
Reference
Approaches to N-Methylwelwitindolinone C Isothiocyanate: Facile Synthesis of the Tetracyclic Core
Heidebrecht, Richard W. Jr; et al, Organic Letters, 2010, 12(11), 2492-2495

Production Method 6

99365-48-7 99365-48-7
884855-68-9 884855-68-9
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Xylene ;  5 min, reflux; 1 h, reflux
1.2 reflux; 1 h, reflux
Reference
Studies toward welwitindolinones: formal syntheses of N-methylwelwitindolinone C isothiocyanate and related natural products
Fu, Tsung-hao; et al, Tetrahedron, 2013, 69(27-28), 5588-5603

Production Method 7

901310-01-8 901310-01-8
884855-68-9 884855-68-9
Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Acetylacetone ,  Cuprous chloride Solvents: N-Methyl-2-pyrrolidone ;  1 h, 85 °C
Reference
An efficient synthesis of 4-bromo-N-substituted oxindoles by an intramolecular copper-catalyzed amidation reaction
van den Hoogenband, Adri; et al, Tetrahedron Letters, 2007, 48(26), 4461-4465

Production Method 8

1196150-98-7 1196150-98-7
884855-68-9 884855-68-9
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ;  40 min, rt
2.1 Reagents: Sodium hydride Solvents: o-Xylene ;  35 min, 135 °C
2.2 1 h, 135 °C
Reference
Synthesis of the Bicyclic Welwitindolinone Core via an Alkylation/Cyclization Cascade Reaction
Brailsford, John A.; et al, Organic Letters, 2009, 11(22), 5330-5333

Production Method 9

20780-72-7 20780-72-7
884855-68-9 884855-68-9
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ;  rt → 0 °C; 0 °C; 15 min, 0 °C
1.2 0 °C; 30 min, 0 °C; rt
2.1 Reagents: Hydrazine hydrate (1:1) ;  rt → 130 °C; 3 h, 130 °C
Reference
3-Carboxamide oxindoles as 1,3-C,N-bisnucleophiles for the highly diastereoselective synthesis of CF3-containing spiro-δ-lactam oxindoles featuring acyl at the ortho-position of spiro carbon atom
Zhao, Hongcai; et al, Tetrahedron Letters, 2021, 83,

Production Method 10

20780-72-7 20780-72-7
884855-68-9 884855-68-9
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  10 min, rt; 12 h, rt → 80 °C
1.2 Solvents: Water ;  cooled
2.1 Reagents: Hydrazine hydrate (1:1) ;  100 °C
Reference
Acylation of oxindoles using methyl/phenyl esters via the mixed Claisen condensation-an access to 3-alkylideneoxindoles
Sreedharan, Ramdas; et al, Organic & Biomolecular Chemistry, 2020, 18(20), 3843-3847

Production Method 11

302-17-0 302-17-0
884855-68-9 884855-68-9
Reaction Conditions
1.1 Reagents: Hydroxyamine hydrochloride ,  Hydrochloric acid ,  Sodium sulfate Solvents: Water ;  5 min, rt
1.2 15 min, rt; 2 h, 90 °C; 90 °C → rt
1.3 Reagents: Sulfuric acid ;  50 °C; 30 min, 65 °C; 65 °C → rt
1.4 Solvents: Water ;  30 min, cooled
2.1 Reagents: Sodium hydride Solvents: Dimethylformamide ;  cooled; 4 h, rt
3.1 Reagents: Methyl iodide ,  Sodium hydride Solvents: Dimethylformamide ;  cooled; 4 h, rt
3.2 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol ;  3 h, rt → reflux; reflux → rt
3.3 Reagents: Sodium hydroxide ;  3 h, rt → reflux
Reference
Design, synthesis and biological evaluation of 3-benzylidene 4-bromo isatin derivatives
Zhou, Yao; et al, Journal of Chemical and Pharmaceutical Research, 2013, 5(12), 1024-1028

Production Method 12

65971-74-6 65971-74-6
884855-68-9 884855-68-9
Reaction Conditions
1.1 Reagents: Sulfuric acid ;  50 °C; 30 min, 65 °C; 65 °C → rt
1.2 Solvents: Water ;  30 min, cooled
2.1 Reagents: Sodium hydride Solvents: Dimethylformamide ;  cooled; 4 h, rt
3.1 Reagents: Methyl iodide ,  Sodium hydride Solvents: Dimethylformamide ;  cooled; 4 h, rt
3.2 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol ;  3 h, rt → reflux; reflux → rt
3.3 Reagents: Sodium hydroxide ;  3 h, rt → reflux
Reference
Design, synthesis and biological evaluation of 3-benzylidene 4-bromo isatin derivatives
Zhou, Yao; et al, Journal of Chemical and Pharmaceutical Research, 2013, 5(12), 1024-1028

Production Method 13

676448-17-2 676448-17-2
884855-68-9 884855-68-9
Reaction Conditions
1.1 Reagents: Lithium diisopropylamide ,  Triisopropyl borate Solvents: Tetrahydrofuran ;  2 h, 0 °C
1.2 Reagents: Hydrochloric acid
1.3 Reagents: Sodium bicarbonate ,  Sodium hydroxide ,  Potassium peroxymonosulfate sulfate (2KHSO5.KHSO4.K2SO4) Solvents: Acetone ,  Water ;  20 min, 8 °C
1.4 Reagents: Sodium bisulfite
2.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ;  40 min, rt
3.1 Reagents: Sodium hydride Solvents: o-Xylene ;  35 min, 135 °C
3.2 1 h, 135 °C
Reference
Synthesis of the Bicyclic Welwitindolinone Core via an Alkylation/Cyclization Cascade Reaction
Brailsford, John A.; et al, Organic Letters, 2009, 11(22), 5330-5333

4-bromo-1-methyl-2,3-dihydro-1H-indol-2-one Raw materials

4-bromo-1-methyl-2,3-dihydro-1H-indol-2-one Preparation Products

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